Einecs 217-197-6
CAS No.: 1772-02-7
Cat. No.: VC21230284
Molecular Formula: C18H12AsN6Na3O8S
Molecular Weight: 572.3 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1772-02-7 |
---|---|
Molecular Formula | C18H12AsN6Na3O8S |
Molecular Weight | 572.3 g/mol |
IUPAC Name | sodium;4-[[4-[2-(2-arsono-4-nitrophenyl)iminohydrazinyl]phenyl]diazenyl]benzenesulfonate |
Standard InChI | InChI=1S/C18H15AsN6O8S.Na/c26-19(27,28)17-11-15(25(29)30)7-10-18(17)23-24-22-14-3-1-12(2-4-14)20-21-13-5-8-16(9-6-13)34(31,32)33;/h1-11H,(H,22,23)(H2,26,27,28)(H,31,32,33);/q;+1/p-1 |
Standard InChI Key | ZMKJQESOJVXFDM-UHFFFAOYSA-K |
SMILES | C1=CC(=CC=C1NN=NC2=C(C=C(C=C2)[N+](=O)[O-])[As](=O)(O)O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+] |
Canonical SMILES | C1=CC(=CC=C1NN=NC2=C(C=C(C=C2)[N+](=O)[O-])[As](=O)([O-])[O-])N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Introduction
Structural Information and Identification
Molecular Structure and Identifiers
Einecs 217-197-6 possesses a complex structure characterized by multiple functional groups arranged around an extended conjugated system. Key structural identifiers from chemical databases include:
Identifier Type | Value |
---|---|
Molecular Formula | C18H15AsN6O8S |
CAS Number (acid form) | Related to CID 6451315 |
CAS Number (trisodium salt) | 1772-02-7 |
InChIKey | LRRJWCUTDFTZDD-UHFFFAOYSA-N |
Monoisotopic Mass | 549.98883 Da |
PubChem CID | 6451315 (acid form), 6451314 (sodium salt form) |
The compound's structure features a central aromatic system with azo linkages connecting three phenyl rings, one of which contains the arsonic acid group and a nitro substituent, while another terminal ring bears the sulfonic acid group .
Structural Characteristics
The molecular architecture of Einecs 217-197-6 includes:
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An arsono group (-AsO(OH)2) attached to a phenyl ring
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A nitro group (-NO2) positioned para to the arsono group
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A triazen linkage (-N=N-NH-) connecting the arsono-bearing ring to a central phenyl ring
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A diazenyl group (-N=N-) connecting the central ring to a third phenyl ring
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A sulfonic acid group (-SO3H) attached to the terminal phenyl ring
This complex arrangement of functional groups creates multiple coordination sites capable of chelating metal ions, which is essential for its application as a complexometric indicator.
Physical and Chemical Properties
Basic Physical Properties
The physical characteristics of Einecs 217-197-6 are important for understanding its behavior in various analytical applications:
Spectroscopic Properties
The spectroscopic characteristics of Einecs 217-197-6 are particularly relevant to its analytical applications:
Property | Value | Reference |
---|---|---|
Maximum Reflectance (Reagent) | 480 nm | |
Maximum Reflectance (Pb Complex with SMA 1 sorbent) | 580 nm | |
Maximum Reflectance (Pb Complex with PPA 1 sorbent) | 570 nm |
The compound exhibits distinct spectral shifts upon complexation with metal ions, which is the basis for its use in spectrophotometric determinations.
Predicted Collision Cross Section
Mass spectrometry data reveals the following predicted collision cross section values for various adducts of the compound:
Adduct | m/z | Predicted CCS (Ų) |
---|---|---|
[M+H]+ | 550.99611 | 207.6 |
[M+Na]+ | 572.97805 | 215.4 |
[M+NH4]+ | 568.02265 | 209.5 |
[M+K]+ | 588.95199 | 213.6 |
[M-H]- | 548.98155 | 212.9 |
[M+Na-2H]- | 570.96350 | 215.4 |
[M]+ | 549.98828 | 209.9 |
[M]- | 549.98938 | 209.9 |
These values are useful for analytical identification and characterization using advanced mass spectrometric techniques .
Analytical Applications
Complexometric Indicator Functions
Einecs 217-197-6 (Sulfarsazen) functions primarily as a complexometric indicator in analytical chemistry. Its ability to form colored complexes with various metal ions makes it valuable for both qualitative and quantitative determinations .
Metal Ion Detection
Research has demonstrated the efficacy of Sulfarsazen in detecting heavy metal ions, particularly lead (Pb²⁺). When immobilized on appropriate carriers such as PPA 1 and SMA 1 sorbents, it shows significant selectivity and sensitivity for lead detection .
Key findings from research on lead detection include:
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The complex formed with lead ions exhibits maximum reflectance at 570-580 nm, depending on the sorbent used
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The sorption rate of lead exceeds 90% on average
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Sulfarsazen can detect lead in the presence of interfering cations, including copper (1:20 ratio), iron, and mercury (1:50 ratio)
This selective response to lead ions makes Einecs 217-197-6 particularly valuable in environmental monitoring and analytical chemistry applications.
Sorption-Spectroscopic Methods
The development of sorption-spectroscopic methods using immobilized Sulfarsazen has enhanced its analytical utility. Research indicates that when immobilized on polymer carriers, the compound retains its coordination properties while gaining advantages in terms of stability, reusability, and ease of application .
Research Developments and Studies
Immobilization Studies
Recent research has focused on the immobilization of Sulfarsazen on various polymer carriers to enhance its analytical properties. Studies have demonstrated that immobilization on polymeric sorbents like PPA 1 and SMA 1 yields effective analytical systems for metal ion determination .
The immobilization process affects several parameters:
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Spectral characteristics (shifted absorption maxima)
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Selectivity toward target ions
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Sorption efficiency
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Detection limits
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Stability of the analytical system
These findings suggest potential applications in environmental monitoring, particularly for heavy metal contamination assessment.
Future Research Directions
Several promising areas for future research involving Einecs 217-197-6 include:
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Development of novel immobilization matrices to enhance selectivity and sensitivity
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Exploration of applications in environmental monitoring systems
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Investigation of its potential in microfluidic analytical devices
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Evaluation of its utility in biological systems for metal ion detection
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Comparative studies with other complexometric indicators to establish relative advantages
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